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Get Quote

For researchers and professionals in drug development, understanding the precise binding

profile of a kinase inhibitor is paramount. This guide provides a detailed comparison of

BIBF0775, a potent inhibitor of Transforming Growth Factor-β Receptor I (TGFβRI/ALK5),

against other kinases. The data presented herein, summarized from key studies, offers

objective insights into its cross-reactivity, supported by detailed experimental protocols and a

visual representation of its primary signaling pathway.

BIBF0775 is a selective inhibitor of the TGFβ type I receptor (ALK5) with an IC50 of 34 nM.[1]

Its development as a therapeutic agent hinges on its ability to selectively target ALK5 while

minimizing off-target effects on other kinases, which can lead to unforeseen side effects. This

guide delves into the quantitative data available on its kinase selectivity.

Comparative Analysis of Kinase Inhibition
To assess the selectivity of BIBF0775, its inhibitory activity was profiled against a panel of

kinases. The following table summarizes the half-maximal inhibitory concentrations (IC50) of

BIBF0775 against its primary target, ALK5, and other closely related kinases.
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Kinase Target IC50 (nM) Fold Selectivity vs. ALK5

TGFβRI (ALK5) 34 1

VEGFR2 1,447 ~42

PDGFRα 890 ~26

Data sourced from Roth GJ, et al. J Med Chem. 2010.

The data clearly indicates a high degree of selectivity of BIBF0775 for its primary target, ALK5.

It is approximately 42-fold more selective for ALK5 than for VEGFR2 and about 26-fold more

selective than for PDGFRα. Further studies have shown that BIBF0775 exhibits low cross-

reactivity against a broader panel of the human kinome, though detailed quantitative data from

a comprehensive kinome scan remains to be publicly presented.

Experimental Methodologies
The determination of the kinase inhibitory activity of BIBF0775 was conducted using a

standardized in vitro kinase assay. The following protocol provides a detailed overview of the

methodology employed in the key cited study.

In Vitro Kinase Assay Protocol
Objective: To determine the half-maximal inhibitory concentration (IC50) of BIBF0775 against a

panel of protein kinases.

Materials:

Recombinant human kinase enzymes (TGFβRI/ALK5, VEGFR2, PDGFRα, etc.)

BIBF0775 (dissolved in DMSO)

ATP (Adenosine triphosphate)

Appropriate peptide substrate for each kinase

Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)
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[γ-³³P]ATP

Filter plates

Scintillation counter

Procedure:

Compound Dilution: A serial dilution of BIBF0775 was prepared in DMSO to achieve a range

of concentrations for IC50 determination.

Kinase Reaction Mixture Preparation: For each kinase, a reaction mixture was prepared

containing the kinase enzyme, its specific peptide substrate, and kinase buffer.

Inhibition Assay: The serially diluted BIBF0775 was added to the kinase reaction mixture and

pre-incubated for a specified period (e.g., 10 minutes) at room temperature.

Initiation of Kinase Reaction: The kinase reaction was initiated by the addition of a mixture of

cold ATP and [γ-³³P]ATP. The final ATP concentration was typically at or near the Km for each

respective kinase.

Incubation: The reaction was allowed to proceed for a defined time (e.g., 60 minutes) at a

controlled temperature (e.g., 30°C).

Termination and Detection: The reaction was terminated by the addition of a stop solution

(e.g., phosphoric acid). The phosphorylated substrate was then captured on a filter plate.

Quantification: The amount of incorporated radiolabeled phosphate was quantified using a

scintillation counter.

Data Analysis: The percentage of inhibition for each concentration of BIBF0775 was

calculated relative to a control reaction containing only DMSO. The IC50 values were then

determined by fitting the data to a sigmoidal dose-response curve using appropriate

software.

Signaling Pathway of TGFβRI (ALK5)
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BIBF0775 exerts its therapeutic effect by inhibiting the TGF-β signaling pathway. The following

diagram illustrates the canonical signaling cascade initiated by TGF-β and the point of inhibition

by BIBF0775.
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Caption: TGF-β signaling pathway and the inhibitory action of BIBF0775.

This guide provides a foundational understanding of the cross-reactivity profile of BIBF0775.

For researchers considering this inhibitor for their studies, the presented data underscores its

high selectivity for ALK5. The detailed experimental protocol offers a template for reproducing

or expanding upon these findings. Further comprehensive kinome-wide profiling would provide

an even more complete picture of its selectivity and potential off-target interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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